N-(3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-(3-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C15H15NO4S/c1-11-3-2-4-12(9-11)16-21(17,18)13-5-6-14-15(10-13)20-8-7-19-14/h2-6,9-10,16H,7-8H2,1H3
• InChI Key: WIRHXNQGAUTBNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol
• CAS No.: 301333-63-1

Description

A compound’s description often includes its molecular formula, molecular weight, and structural formula. It may also include the compound’s physical appearance (such as color and state of matter at room temperature) and any notable chemical or physical properties.

Synthesis Analysis

The synthesis of a compound refers to the chemical reactions used to produce it. This often involves reacting specific reagents under controlled conditions.

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used to determine molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds under various conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the atomic level. This is particularly relevant for compounds used as drugs or catalysts.

Safety and Hazards

The safety and hazards of a compound refer to how it can affect human health and the environment. This can include toxicity data, flammability, and any precautions that should be taken when handling the compound.

Future Directions

Future directions could include potential applications of the compound, areas of research that could be explored, and how the compound could be modified to enhance its properties.